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Introduction

Oroxylin 7-O-glucoside is a flavonoid glycoside, a derivative of the active flavonoid Oroxylin

A, which is isolated from medicinal plants such as Scutellaria baicalensis and Oroxylum

indicum.[1][2][3] This compound, along with its aglycone Oroxylin A, has garnered significant

interest in biomedical research due to its diverse pharmacological activities. These activities

include anti-inflammatory, anti-cancer, and neuroprotective effects.[2][3] The mechanism of

action often involves the modulation of key cellular signaling pathways such as NF-κB, MAPK,

ERK1/2, Wnt/β-catenin, and PTEN/PI3K/Akt.[1][3] Accurate and reproducible in vitro studies

investigating the biological effects of Oroxylin 7-O-glucoside rely on the correct preparation of

stock solutions to ensure compound stability and consistent delivery to cell cultures. This

document provides a detailed protocol for the preparation, storage, and application of Oroxylin
7-O-glucoside stock solutions for cell culture experiments.
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Property Value Reference

Molecular Formula C₂₂H₂₂O₁₀ [1]

Molecular Weight 446.4 g/mol [1]

Appearance Solid [4]

Purity ≥98% [1]

Table 2: Solubility of Oroxylin A (Aglycone)

Solvent Solubility Reference

Dimethyl sulfoxide (DMSO) ~30 mg/mL [4]

Dimethylformamide (DMF) ~30 mg/mL [4]

1:4 DMSO:PBS (pH 7.2) ~0.20 mg/mL [4]

Note: Specific solubility data for Oroxylin 7-O-glucoside is not readily available, but the

glucoside moiety generally increases aqueous solubility compared to the aglycone. Oroxylin 7-
O-glucoside is commercially available as a 10 mM solution in DMSO.

Table 3: Recommended Storage Conditions

Solution Type Storage Temperature Shelf Life

Dry Powder -20°C ≥ 4 years (as Oroxylin A)

High-Concentration Stock in

DMSO
-20°C or -80°C

Up to 6 months (general

guideline)

Diluted Working Solutions in

Media
2-8°C

Use immediately; do not store

for more than one day.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Oroxylin 7-O-glucoside Stock Solution in DMSO
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Materials:

Oroxylin 7-O-glucoside (solid, ≥98% purity)

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Weighing the Compound: Accurately weigh a precise amount of Oroxylin 7-O-glucoside
powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.464 mg of the

compound (Molecular Weight = 446.4 g/mol ).

Dissolution: Transfer the weighed powder to a sterile microcentrifuge tube. Add the

calculated volume of sterile DMSO to achieve a final concentration of 10 mM. In this

example, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the Oroxylin 7-O-glucoside is completely

dissolved. Gentle warming in a 37°C water bath may aid dissolution if necessary.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes

(e.g., 20-50 µL) in sterile cryovials. This prevents repeated freeze-thaw cycles which can

degrade the compound. Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of Working Solutions for Cell Treatment

Materials:

10 mM Oroxylin 7-O-glucoside stock solution in DMSO
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Sterile, pre-warmed complete cell culture medium (e.g., DMEM or RPMI-1640 with FBS and

antibiotics)

Sterile microcentrifuge tubes

Sterile, calibrated pipettes

Procedure:

Thawing the Stock Solution: Thaw one aliquot of the 10 mM Oroxylin 7-O-glucoside stock

solution at room temperature.

Serial Dilution (Recommended): To minimize precipitation and ensure accurate final

concentrations, perform a serial dilution.

Intermediate Dilution: First, dilute the 10 mM stock solution in complete cell culture

medium to an intermediate concentration (e.g., 1 mM). For example, add 10 µL of the 10

mM stock to 90 µL of medium.

Final Dilution: Further dilute the intermediate solution to the desired final working

concentration in the cell culture medium. For example, to achieve a final concentration of

10 µM in 1 mL of medium, add 10 µL of the 1 mM intermediate dilution to 990 µL of

medium.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium as is present in the Oroxylin 7-O-glucoside-treated samples. The

final DMSO concentration should typically be kept below 0.1% (v/v) to avoid solvent-induced

cytotoxicity.

Application to Cells: Immediately add the freshly prepared working solutions (and vehicle

control) to your cell cultures. Gently mix the culture plates or flasks to ensure even

distribution.
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Experimental Workflow: Preparation and Application of Oroxylin 7-O-glucoside
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Caption: Workflow for preparing Oroxylin 7-O-glucoside solutions.
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Simplified Signaling Pathway Modulated by Oroxylin A/Glucoside
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Caption: Oroxylin A's modulation of the TLR4/NF-κB signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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